Cas no 114221-73-7 (Triphenylene, 1,4,5,8,9,12-hexahydro-)

• Product Name: Triphenylene, 1,4,5,8,9,12-hexahydro-
• CAS No: 114221-73-7
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 1202409
• PubChem ID: 14114729
• Update Time: 2025-04-20

Triphenylene, 1,4,5,8,9,12-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Triphenylene, 1,4,5,8,9,12-hexahydro-
• 1,4,5,8,9,12-hexahydrotriphenylene
• 114221-73-7
• DTXSID50556087

• Inchi： 1S/C18H18/c1-2-8-14-13(7-1)15-9-3-4-11-17(15)18-12-6-5-10-16(14)18/h1-6H,7-12H2
• InChI Key： VTYPJUFNVBQIKR-UHFFFAOYSA-N
• SMILES： C12CC=CCC=1C1CC=CCC=1C1CC=CCC2=1

Computed Properties

• Exact Mass: 717.30919
• Monoisotopic Mass: 234.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 58.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes